Cas no 6626-08-0 (3-[[3-(thiophene-2-carbonylamino)benzoyl]amino]benzoic acid)

• Product name: 3-[[3-(thiophene-2-carbonylamino)benzoyl]amino]benzoic acid
• CAS No: 6626-08-0
• MF: C₁₀H₁₃NO₅
• MW: 227.213923215866
• CID: 505805
• PubChem ID: 81104

3-[[3-(thiophene-2-carbonylamino)benzoyl]amino]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[[3-(thiophene-2-carbonylamino)benzoyl]amino]benzoic acid
• Phenol, 4-(dimethylamino)-, ethanedioate (1:1) (salt) (9CI)
• 3-({3-[(2-Thienylcarbonyl)amino]benzoyl}amino)benzoic acid
• benzoic acid, 3-[[3-[(2-thienylcarbonyl)amino]benzoyl]amino]-
• Oxalic acid--4-(dimethylamino)phenol (1/1)
• NSC-60304
• p-Dimethylaminophenol oxalate
• 6626-08-0
• Phenol, ethanedioate (1:1) (salt)
• Phenol, 4-(dimethylamino)-, ethanedioate (1:1) (salt)
• NSC60304
• Phenol, p-(dimethylamino)-, oxalate
• DTXSID20984772
• NSC 60304

• Inchi： InChI=1S/C8H11NO.C2H2O4/c1-9(2)7-3-5-8(10)6-4-7;3-1(4)2(5)6/h3-6,10H,1-2H3;(H,3,4)(H,5,6)
• InChI Key： XNQIOAOLSNGGQU-UHFFFAOYSA-N
• SMILES： CN(C)C1=CC=C(C=C1)O.C(=O)(C(=O)O)O

Computed Properties

• Exact Mass: 366.06752
• Monoisotopic Mass: 227.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.1A^2

Experimental Properties

• Density: 1.47
• Boiling Point: 462.4°C at 760 mmHg
• Flash Point: 233.4°C
• Refractive Index: 1.742
• PSA: 95.5